Cas no 54903-15-0 (2-Oxo-2,3-dihydrobenzodoxazole-6-carbaldehyde)

2-Oxo-2,3-dihydrobenzodoxazole-6-carbaldehyde structure
54903-15-0 structure
Product Name:2-Oxo-2,3-dihydrobenzodoxazole-6-carbaldehyde
CAS No:54903-15-0
MF:C8H5NO3
MW:163.130202054977
MDL:MFCD17170733
CID:381345
PubChem ID:391474
Update Time:2025-09-22

2-Oxo-2,3-dihydrobenzodoxazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Benzoxazolecarboxaldehyde,2,3-dihydro-2-oxo-
    • 2-oxo-3H-1,3-benzoxazole-6-carbaldehyde
    • 2-Oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde
    • 2-Oxo-2,3-dihydrobenzo[d]oxazole-6-carbaldehyde
    • NSC-690679
    • EN300-159645
    • DTXSID70203405
    • BRN 0973141
    • 2-Oxo-2,3-dihydro-benzooxazole-6-carbaldehyde
    • SCHEMBL3600957
    • MFCD17170733
    • F83613
    • Z385370014
    • 5-Benzoxazolecarboxaldehyde, 2,3-dihydro-2-oxo-
    • CS-0309125
    • NSC690679
    • JPB 26
    • A901339
    • NCI60_032568
    • 6-Benzoxazolecarboxaldehyde, 2,3-dihydro-2-oxo-
    • 54903-15-0
    • IMJHZVCEOBDHMM-UHFFFAOYSA-N
    • CHEMBL1965228
    • AKOS009332458
    • DB-103907
    • 2-Oxo-2,3-dihydrobenzodoxazole-6-carbaldehyde
    • MDL: MFCD17170733
    • Inchi: 1S/C8H5NO3/c10-4-5-1-2-6-7(3-5)12-8(11)9-6/h1-4H,(H,9,11)
    • InChI Key: IMJHZVCEOBDHMM-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=CC(C=O)=CC1=2)=O

Computed Properties

  • Exact Mass: 163.02695
  • Monoisotopic Mass: 163.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.433
  • Refractive Index: 1.641
  • PSA: 55.4

2-Oxo-2,3-dihydrobenzodoxazole-6-carbaldehyde Pricemore >>

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